Cas no 153918-99-1 (methyl({(2S)-piperidin-2-ylmethyl})amine)

• Product Name: methyl({(2S)-piperidin-2-ylmethyl})amine
• CAS No: 153918-99-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11974821
• CID: 1106667
• PubChem ID: 10678256
• Update Time: 2025-05-26

methyl({(2S)-piperidin-2-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• (S)-N-methyl-2-Piperidinemethanamine
• methyl({(2S)-piperidin-2-ylmethyl})amine
• AKOS006353556
• SCHEMBL13363826
• EN300-343240
• 153918-99-1
• Methyl({[(2S)-piperidin-2-yl]methyl})amine

• MDL： MFCD11974821
• Inchi： 1S/C7H16N2/c1-8-6-7-4-2-3-5-9-7/h7-9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： MGOVUZGBXAFMCY-ZETCQYMHSA-N
• SMILES： N1CCCC[C@H]1CNC

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl({(2S)-piperidin-2-ylmethyl})amine

Methyl({(2S)-Piperidin-2-ylmethyl})amine: A Comprehensive Overview

Methyl({(2S)-piperidin-2-ylmethyl})amine, also known by its CAS number 153918-99-1, is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a methyl group attached to a chiral center. These properties make it a valuable building block in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of methyl({(2S)-piperidin-2-ylmethyl})amine is particularly noteworthy due to its chirality. The presence of a chiral center at the 2-position of the piperidine ring imparts enantiomeric selectivity, which is crucial for many biological processes. This selectivity can significantly influence the pharmacological properties of compounds derived from this molecule, making it an essential intermediate in the development of chiral drugs.

Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of methyl({(2S)-piperidin-2-ylmethyl})amine. One such method involves the asymmetric hydrogenation of a prochiral substrate, followed by selective functionalization to introduce the desired substituents. This approach not only ensures high enantiomeric purity but also enhances the overall yield and cost-effectiveness of the synthesis process.

In the context of medicinal chemistry, methyl({(2S)-piperidin-2-ylmethyl})amine has been extensively studied for its potential applications in drug discovery. Its ability to modulate various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels, makes it a promising lead compound for the development of novel therapeutics. For instance, derivatives of this compound have shown promising activity in modulating serotonin receptors, which are implicated in a range of neurological disorders including depression and anxiety.

Moreover, methyl({(2S)-piperidin-2-ylmethyl})amine has been explored as a key intermediate in the synthesis of antiviral agents. Recent research has demonstrated that certain derivatives exhibit potent antiviral activity against a variety of viral pathogens, including influenza and hepatitis C viruses. These findings highlight the potential of this compound in addressing unmet medical needs and developing new antiviral therapies.

The pharmacokinetic properties of methyl({(2S)-piperidin-2-ylmethyl})amine and its derivatives are also an area of active investigation. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their therapeutic efficacy. Additionally, their low toxicity and high selectivity further enhance their suitability as drug candidates.

In clinical trials, several compounds derived from methyl({(2S)-piperidin-2-ylmethyl})amine have shown promising results. For example, one such derivative has demonstrated significant efficacy in treating neuropathic pain in preclinical models. These findings have paved the way for further clinical evaluation and potential commercialization.

The environmental impact of chemical synthesis is an important consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes for producing methyl({(2S)-piperidin-2-ylmethyl})amine. These approaches aim to minimize waste generation, reduce energy consumption, and utilize renewable resources wherever possible. Such sustainable practices not only align with environmental goals but also contribute to the economic viability of drug production.

In conclusion, methyl({(2S)-piperidin-2-ylmethyl})amine (CAS No. 153918-99-1) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its biological activity and favorable pharmacokinetic properties, make it an attractive candidate for the discovery and development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.